molecular formula C22H24N2O5 B10984021 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide

2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide

Cat. No.: B10984021
M. Wt: 396.4 g/mol
InChI Key: QVOQZWFSEUQMCO-UHFFFAOYSA-N
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Description

2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H24N2O5 and its molecular weight is 396.4 g/mol. The purity is usually 95%.
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Biological Activity

The compound 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and comparative studies with similar compounds.

Chemical Structure and Properties

The molecular formula of the compound is C19H26N2O4C_{19}H_{26}N_{2}O_{4} with a molecular weight of 346.4 g/mol. Its structure features a benzazepine core, characterized by a bicyclic system that includes a benzene ring fused to an azepine ring.

PropertyValue
Molecular FormulaC19H26N2O4
Molecular Weight346.4 g/mol
IUPAC Name2-(7,8-dimethoxy-2-oxo-1H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide
InChI KeyLLQCEXFMTNCIIP-UHFFFAOYSA-N

The biological activity of This compound is hypothesized to involve interactions with various biological targets, including enzymes and receptors. The compound may exert its effects through:

  • Enzyme Inhibition : By binding to specific enzymes, it may modulate their activity, influencing metabolic pathways.
  • Receptor Interaction : The compound could act as an agonist or antagonist at certain receptor sites, impacting physiological responses.

Therapeutic Applications

Research indicates that this compound may have potential therapeutic applications in several areas:

  • Neurological Disorders : Due to its structural similarity to known neuroactive compounds, it may be explored for treating conditions like anxiety or depression.
  • Cancer Treatment : Preliminary studies suggest that it could exhibit cytotoxic effects against cancer cell lines, warranting further investigation into its anticancer properties.
  • Cardiovascular Health : The compound's ability to modulate oxidative stress and apoptosis may offer protective effects in cardiovascular diseases.

Case Studies and Experimental Findings

Several studies have investigated the biological activity of benzazepine derivatives, including the target compound. For instance:

  • A study on similar compounds demonstrated their ability to reduce oxidative stress markers in myocardial infarction models, suggesting potential cardioprotective effects .

Comparative Analysis with Similar Compounds

The compound can be compared with other benzazepine derivatives to highlight differences in efficacy and biological activity:

Compound NameBiological Activity
2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-benzazepin-3-yl)-N-(2-methylphenyl)acetamideExhibits moderate cytotoxicity against cancer cells
2-(7-methoxybenzazepin)Shows neuroprotective effects in animal models

Properties

Molecular Formula

C22H24N2O5

Molecular Weight

396.4 g/mol

IUPAC Name

2-(7,8-dimethoxy-2-oxo-1H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide

InChI

InChI=1S/C22H24N2O5/c1-4-29-18-8-6-5-7-17(18)23-21(25)14-24-10-9-15-11-19(27-2)20(28-3)12-16(15)13-22(24)26/h5-12H,4,13-14H2,1-3H3,(H,23,25)

InChI Key

QVOQZWFSEUQMCO-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)CN2C=CC3=CC(=C(C=C3CC2=O)OC)OC

Origin of Product

United States

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